7-hydroxy-N-(3-hydroxypropyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: 7-hydroxy-N-(3-hydroxypropyl)-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C10H11N3O4S/c14-4-1-2-11-7(15)6-8(16)12-10-13(9(6)17)3-5-18-10/h3,5,14,16H,1-2,4H2,(H,11,15)
• InChI Key: SGYLHTDMTPVBGY-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=NC(=C(C(=O)N21)C(=O)NCCCO)O
• Molecular Formula: C10H11N3O4S
• Molecular Weight: 269.28 g/mol
• CAS No.: 906148-09-2

Description

7-hydroxy-N-(3-hydroxypropyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C10H11N3O4S and its molecular weight is 269.28. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The synthesis and structural analysis of thiazolo[3,2-a]pyrimidines have been extensively studied. For instance, an effective method for obtaining ethyl 7-hydroxy-5-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate has been developed, with its spatial structure studied using x-ray diffraction analysis. This compound serves as a basis for the synthesis of new potentially bioactive derivatives of thiazolo[3,2-a]pyrimidine hydrogenated in the thiazole moiety of the molecule (Ukrainets, Grinevich, & Alekseeva, 2017).

Biological Evaluation

The biological evaluation of thiazolo[3,2-a]pyrimidines and their derivatives has been a significant area of research. One study synthesized N,5-Diaryl-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide hydrochlorides, demonstrating some compounds' antimicrobial activity (Gein et al., 2015). Another research effort focused on synthesizing and evaluating various pyrimidine, pyrimido[2,1-b][1,3]thiazine, and thiazolo[3,2-a]pyrimidine derivatives, revealing promising antimicrobial activity among some of the prepared products (Sayed, Shamroukh, & Rashad, 2006).

Supramolecular Aggregation and Conformational Features

Research on structural modifications leading to changes in supramolecular aggregation of thiazolo[3, 2-a]pyrimidines offers insights into their conformational features. By varying substituents at specific positions in the molecular scaffold, significant differences in intermolecular interaction patterns were observed, influencing the packing features of these compounds controlled by various weak interactions (Nagarajaiah & Begum, 2014).

Safety and Hazards

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